Cas no 1221169-70-5 (Agmatidine)

• Product name: Agmatidine
• CAS No: 1221169-70-5
• MF: C₁₄H₂₅N₇O₄
• MW: 355.392802000046
• CID: 6646512
• PubChem ID: 44593871

Agmatidine Chemical and Physical Properties

Names and Identifiers

• Agmatidine

• Inchi： 1S/C14H25N7O4/c15-9-3-6-21(12-11(24)10(23)8(7-22)25-12)14(20-9)19-5-2-1-4-18-13(16)17/h3,6,8,10-12,22-24H,1-2,4-5,7H2,(H2,15,19,20)(H4,16,17,18)/t8-,10-,11-,12-/m1/s1
• InChI Key： NHQSDCRALZPVAJ-HJQYOEGKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(N)=N/C/1=N\CCCC/N=C(\N)/N)O)O

Computed Properties

• Exact Mass: 355.19680230g/mol
• Monoisotopic Mass: 355.19680230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides